N-Boc Fluvoxamine-d3 N-Boc Fluvoxamine-d3 Intermediate for the preparation of Fluvoxamine-d3.

Brand Name: Vulcanchem
CAS No.: 1185235-90-8
VCID: VC0027273
InChI: InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17-/i4D3
SMILES: CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F
Molecular Formula: C20H29F3N2O4
Molecular Weight: 421.5 g/mol

N-Boc Fluvoxamine-d3

CAS No.: 1185235-90-8

Cat. No.: VC0027273

Molecular Formula: C20H29F3N2O4

Molecular Weight: 421.5 g/mol

* For research use only. Not for human or veterinary use.

N-Boc Fluvoxamine-d3 - 1185235-90-8

Specification

Description Intermediate for the preparation of Fluvoxamine-d3.

CAS No. 1185235-90-8
Molecular Formula C20H29F3N2O4
Molecular Weight 421.5 g/mol
IUPAC Name tert-butyl N-[2-[(Z)-[5-(trideuteriomethoxy)-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethyl]carbamate
Standard InChI InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17-/i4D3
Standard InChI Key AWASKHZMVXXGIR-HSZHRYAASA-N
Isomeric SMILES [2H]C([2H])([2H])OCCCC/C(=N/OCCNC(=O)OC(C)(C)C)/C1=CC=C(C=C1)C(F)(F)F
SMILES CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F
Canonical SMILES CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F

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